5-[(4-Ethoxyphenyl)diazenyl]-2-[4-[(4-ethoxyphenyl)diazenyl]-2-sulfophenyl]sulfanylbenzenesulfonic acid
5-[(4-Ethoxyphenyl)diazenyl]-2-[4-[(4-ethoxyphenyl)diazenyl]-2-sulfophenyl]sulfanylbenzenesulfonic acid
Brand Name:
Vulcanchem
CAS No.:
13390-47-1
VCID:
VC0077448
InChI:
InChI=1S/C28H26N4O8S3.2Na/c1-3-39-23-11-5-19(6-12-23)29-31-21-9-15-25(27(17-21)42(33,34)35)41-26-16-10-22(18-28(26)43(36,37)38)32-30-20-7-13-24(14-8-20)40-4-2;;/h5-18H,3-4H2,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2
SMILES:
CCOC1=CC=C(C=C1)N=NC2=CC(=C(C=C2)SC3=C(C=C(C=C3)N=NC4=CC=C(C=C4)OCC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C28H24N4Na2O8S3
Molecular Weight:
686.7 g/mol
5-[(4-Ethoxyphenyl)diazenyl]-2-[4-[(4-ethoxyphenyl)diazenyl]-2-sulfophenyl]sulfanylbenzenesulfonic acid
CAS No.: 13390-47-1
Main Products
VCID: VC0077448
Molecular Formula: C28H24N4Na2O8S3
Molecular Weight: 686.7 g/mol
![5-[(4-Ethoxyphenyl)diazenyl]-2-[4-[(4-ethoxyphenyl)diazenyl]-2-sulfophenyl]sulfanylbenzenesulfonic acid - 13390-47-1](/images/no_structure.jpg)
| CAS No. | 13390-47-1 |
|---|---|
| Product Name | 5-[(4-Ethoxyphenyl)diazenyl]-2-[4-[(4-ethoxyphenyl)diazenyl]-2-sulfophenyl]sulfanylbenzenesulfonic acid |
| Molecular Formula | C28H24N4Na2O8S3 |
| Molecular Weight | 686.7 g/mol |
| IUPAC Name | disodium;5-[(4-ethoxyphenyl)diazenyl]-2-[4-[(4-ethoxyphenyl)diazenyl]-2-sulfonatophenyl]sulfanylbenzenesulfonate |
| Standard InChI | InChI=1S/C28H26N4O8S3.2Na/c1-3-39-23-11-5-19(6-12-23)29-31-21-9-15-25(27(17-21)42(33,34)35)41-26-16-10-22(18-28(26)43(36,37)38)32-30-20-7-13-24(14-8-20)40-4-2;;/h5-18H,3-4H2,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2 |
| Standard InChIKey | VSSMQLIMSVAUDK-UHFFFAOYSA-L |
| SMILES | CCOC1=CC=C(C=C1)N=NC2=CC(=C(C=C2)SC3=C(C=C(C=C3)N=NC4=CC=C(C=C4)OCC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CCOC1=CC=C(C=C1)N=NC2=CC(=C(C=C2)SC3=C(C=C(C=C3)N=NC4=CC=C(C=C4)OCC)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| PubChem Compound | 83398 |
| Last Modified | Nov 11 2021 |
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